Cas no 1421347-21-8 (Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate)

• Product Name: Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate
• CAS No: 1421347-21-8
• MF: C₆H₆BF₃KNO
• MW: 215.022452831268
• CID: 1071520
• PubChem ID: 73995001
• Update Time: 2025-05-24

Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate Chemical and Physical Properties

Names and Identifiers

• Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate
• Potassium;trifluoro-(5-methoxypyridin-2-yl)boranuide
• 1421347-21-8
• starbld0017114
• Potassium 5-methoxypyridine-2-trifluoroborate
• Potassium trifluoro(5-methoxypyridin-2-yl)borate

• Inchi： 1S/C6H6BF3NO.K/c1-12-5-2-3-6(11-4-5)7(8,9)10;/h2-4H,1H3;/q-1;+1
• InChI Key： LSLJGGPCKFUUQG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CN=1)OC)(F)F

Computed Properties

• Exact Mass: 215.0131600g/mol
• Monoisotopic Mass: 215.0131600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate

Comprehensive Overview of Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate (CAS No. 1421347-21-8)

Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate (CAS No. 1421347-21-8) is a specialized borate-based compound widely recognized in modern synthetic chemistry and pharmaceutical research. This organoboron reagent plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. Its unique trifluoroborate moiety enhances stability and reactivity, making it a preferred choice for researchers exploring drug discovery and material science applications.

The growing demand for high-performance boron reagents in catalysis and bioconjugation has positioned Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate as a subject of significant interest. Recent studies highlight its utility in synthesizing pyridine derivatives, which are key scaffolds in FDA-approved drugs targeting neurological and metabolic disorders. The 5-methoxy-2-pyridinyl group further contributes to its versatility, enabling selective functionalization in complex molecular architectures.

From an industrial perspective, this compound aligns with the green chemistry movement due to its low toxicity profile and compatibility with aqueous reaction conditions. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), addressing the pharmaceutical industry's stringent quality requirements. Researchers frequently inquire about its storage conditions (recommended: -20°C under inert atmosphere) and solubility data (notable in polar aprotic solvents like DMF or DMSO).

The compound's relevance extends to agrochemical innovation, where its structural motifs appear in novel pesticide formulations with improved environmental persistence. Patent analyses reveal increasing applications in OLED materials, leveraging its electron-deficient pyridine-borate system for enhanced charge transport properties. These multidisciplinary applications make CAS 1421347-21-8 a recurring subject in SciFinder and Reaxys database queries.

Quality assurance protocols for Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate emphasize batch-to-batch consistency, with vendors providing detailed certificates of analysis. The scientific community actively investigates its mechanistic pathways in metal-catalyzed reactions, particularly in constructing heterocyclic compounds for anticancer drug candidates. Its stability under physiological pH conditions also sparks interest in PET radiopharmaceuticals development.

Emerging trends show heightened searches for "borate reagents for C-C coupling" and "methoxypyridine boron derivatives," reflecting the compound's expanding utility. Comparative studies with analogous potassium organotrifluoroborates demonstrate superior hydrolytic stability, a critical factor for industrial-scale applications. Regulatory-compliant manufacturers now offer custom synthesis services to meet diverse research needs.

In material science, the electron-withdrawing characteristics of the trifluoroborate group facilitate innovations in conductive polymers and coordination complexes. Recent publications in ACS Catalysis highlight its role in developing asymmetric catalysts for enantioselective synthesis. The methoxy-pyridine coordination further enables precise control over metal-ligand interactions in homogeneous catalysis systems.

For laboratory handling, standard Schlenk techniques are recommended to maintain integrity during air-sensitive reactions. The compound's molecular weight (243.97 g/mol) and melting point data are frequently referenced in process optimization. Its growing presence in high-throughput screening libraries underscores its potential in discovering kinase inhibitors and other therapeutic agents.

Environmental impact assessments confirm favorable biodegradation metrics compared to traditional organotin reagents, aligning with REACH compliance objectives. The pyridine-borate conjugate system also shows promise in supramolecular chemistry for designing anion receptors and molecular sensors. These cutting-edge applications continue to drive academic and industrial research investments.

As synthetic methodologies evolve, Potassium Trifluoro(5-methoxy-2-pyridinyl)-borate maintains its status as a benchmark reagent for constructing complex N-containing heterocycles. Its compatibility with flow chemistry setups and microwave-assisted synthesis further enhances its practicality for modern laboratories. Ongoing structure-activity relationship studies promise to unlock new dimensions in medicinal chemistry and catalysis science.